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Introduction
Phenylsodium (C₆H₅Na) is a highly reactive organosodium compound that serves as a potent

nucleophile and a strong base in organic synthesis. Its utility is particularly notable in

metalation reactions, cross-coupling processes, and as an initiator for certain polymerizations.

The generation of phenylsodium can be achieved through various methods, with the

Schorigen reaction being of historical significance. The original Schorigen reaction (also known

as the Shorygin reaction) involves the transmetalation of an organomercury compound, such

as diphenylmercury, with sodium metal.[1]

However, due to the toxicity of mercury compounds, alternative and more practical methods

have been developed. A common and widely used laboratory-scale synthesis involves the

reaction of an aryl halide, such as chlorobenzene or bromobenzene, with sodium metal in an

inert solvent. This process is mechanistically related to the Wurtz-Fittig reaction, which can

proceed through either an organo-alkali or a radical pathway.[2][3][4][5] In the context of

phenylsodium formation from an aryl halide and sodium, an organosodium intermediate is

formed.[3][6]

These application notes provide a detailed protocol for the generation of phenylsodium via the

reaction of chlorobenzene with sodium metal in toluene, a method that offers high yields and

avoids the use of toxic mercury compounds.
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Reaction Scheme
The overall reaction for the synthesis of phenylsodium from chlorobenzene and sodium is as

follows:

C₆H₅Cl + 2Na → C₆H₅Na + NaCl

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the synthesis of

phenylsodium from chlorobenzene and sodium, based on literature reports.

Parameter Value (Protocol 1) Value (Protocol 2) Reference

Reactants

Chlorobenzene 0.2 mol (22.5 g) 0.5 mol (56.3 g) [7],[8]

Sodium
0.5 gram-atom (11.5

g)
1.17 mol (26.9 g) [7],[8]

Toluene (solvent) 150 mL
150 mL (initial) + 50

mL (for PhCl)
[7],[8]

Reaction Conditions

Temperature < 40 °C 30-35 °C [7],[8]

Reaction Time ~2 hours
20-30 minutes

(addition)
[7],[8]

Atmosphere Dry Nitrogen
Not specified, but inert

is crucial
[7]

Yield 87% 99-100% [7],[8]

Experimental Protocol
This protocol details the generation of phenylsodium from chlorobenzene and sodium in

toluene. Phenylsodium is highly reactive and pyrophoric in air, and it reacts violently with
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water.[1] Therefore, this procedure must be conducted under a dry, inert atmosphere (e.g.,

nitrogen or argon) by personnel with appropriate training in handling air-sensitive reagents.

4.1. Materials and Equipment

Chlorobenzene (reagent grade, dried over anhydrous potassium carbonate)

Sodium metal (cleanly shaven)

Toluene (anhydrous)

Round-bottom flask equipped with a dropping funnel, thermometer, mechanical stirrer, and a

port for inert gas inlet/outlet

Cooling bath (e.g., ice-water bath)

Cannula or syringe for transferring air-sensitive reagents

Schlenk line or glovebox for maintaining an inert atmosphere

4.2. Procedure

Apparatus Setup: Assemble the reaction apparatus and ensure all glassware is thoroughly

dried. The system should be flushed with a slow stream of dry nitrogen for at least 30

minutes to remove air and moisture.[9]

Sodium Dispersion: In the reaction flask, place 150 mL of anhydrous toluene and 11.5 g (0.5

gram-atom) of cleanly shaven sodium. Heat the mixture to the melting point of sodium (97.8

°C) with vigorous stirring to create a sodium sand or dispersion. Once a fine dispersion is

achieved, allow the mixture to cool to room temperature while maintaining stirring.

Initiation of Reaction: While stirring the sodium suspension at room temperature, add a small

portion of a solution of 22.5 g (0.2 mole) of chlorobenzene in 50 mL of anhydrous toluene

from the dropping funnel.

Exothermic Reaction and Temperature Control: An exothermic reaction is expected to start

within approximately 45 minutes, indicated by a temperature increase and the formation of a

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.wikipedia.org/wiki/Phenylsodium
https://ecommons.luc.edu/cgi/viewcontent.cgi?article=1224&context=luc_theses
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b238773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


black precipitate of phenylsodium.[7][8] Immediately upon initiation of the reaction, use a

cooling bath to maintain the internal temperature below 40 °C.[7]

Addition of Chlorobenzene: Once the initial exotherm is controlled, add the remaining

chlorobenzene solution dropwise from the dropping funnel over a period of 20-30 minutes,

ensuring the temperature remains between 30-35 °C.[8]

Completion of Reaction: After the addition is complete, continue to stir the reaction mixture

for approximately 2 hours.[7] The completion of the reaction is indicated by the consumption

of the sodium metal.

Use of Phenylsodium: The resulting suspension of phenylsodium in toluene should be

used immediately for subsequent reactions.[7]

4.3. Yield Determination (Optional)

To determine the yield, an aliquot of the phenylsodium suspension can be quenched with

excess crushed solid carbon dioxide (dry ice). The resulting sodium benzoate is then

hydrolyzed with water, and the aqueous layer is acidified to precipitate benzoic acid. The

benzoic acid can be isolated, dried, and weighed to calculate the yield of the parent

phenylsodium.[7][9]

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the laboratory-scale generation of

phenylsodium.
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Caption: Experimental workflow for the synthesis of phenylsodium.
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Safety and Handling Precautions
Air and Moisture Sensitivity: Phenylsodium is pyrophoric and reacts violently with water. All

manipulations must be carried out under a strict inert atmosphere.

Sodium Metal: Sodium metal is highly reactive and corrosive. Handle with appropriate

personal protective equipment (PPE), including safety glasses, flame-retardant lab coat, and

gloves.

Solvents: Toluene is flammable and has associated health risks. Handle in a well-ventilated

fume hood.

Exothermic Reaction: The reaction is exothermic and requires careful temperature control to

prevent runaway reactions.

Quenching: Unreacted sodium metal should be quenched carefully with a suitable reagent,

such as isopropanol, before disposal.

Side Reactions
The primary side reaction in this synthesis is the Wurtz-Fittig type coupling of phenylsodium
with unreacted chlorobenzene to form biphenyl.[10]

C₆H₅Na + C₆H₅Cl → C₆H₅-C₆H₅ + NaCl

Careful control of the reaction temperature is crucial to minimize this side reaction. Higher

temperatures tend to favor the formation of biphenyl.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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